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Compound of Interest

(1-methyl-1H-indazol-3-
Compound Name:
yl)methanamine

cat. No.: B1599558

An In-Depth Technical Guide to the Safety, Toxicity, and Handling of (1-methyl-1H-indazol-3-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and toxicity information for
(1-methyl-1H-indazol-3-yl)methanamine. As a Senior Application Scientist, the aim is not
merely to list hazards but to provide a framework for a robust risk assessment, enabling
researchers to make informed decisions about safe handling protocols. This document is
structured to build from fundamental chemical identity to practical, field-tested procedures,
ensuring scientific integrity and a proactive safety culture.

Section 1: Chemical Identity and Physicochemical
Properties

(1-methyl-1H-indazol-3-yl)methanamine is a substituted indazole derivative. Understanding
its basic properties is the first step in a thorough safety assessment. While extensive
experimental data is not publicly available, which is common for specialized research
chemicals, key identifiers and properties have been compiled from supplier safety data sheets.
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Identifier Value

Chemical Name (1-methyl-1H-indazol-3-yl)methanamine
Synonyms (1-Methyl-1H-indazol-3-yl)methylamine
CAS Number 739359-10-5[1][2]

Molecular Formula CoH11N3[2]

Molecular Weight 161.2 g/mol [2]

Form Solid (for dihydrochloride salt)

Note: Data for the free base form is limited; some properties are inferred from its
dihydrochloride salt.

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical substances. (1-methyl-1H-indazol-3-yl)methanamine
and its dihydrochloride salt have been classified based on available data.

GHS Classification Summary
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Substance GHS . Hazard Hazard
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Interpretation for the Laboratory Professional:

The GHS classifications dictate the minimum required safety precautions. The "Harmful if

swallowed" (H302) classification for the free base, and the more severe "Toxic if swallowed"

(H301) for the dihydrochloride salt, underscore the importance of preventing ingestion.[1][3][4]

This necessitates strict prohibitions on eating, drinking, or smoking in the laboratory and careful

handling to avoid cross-contamination of personal items.

The skin and eye irritation classifications (H315, H319) are critical.[1] These are not minor

effects; they imply that contact can cause significant inflammation and discomfort. For the eyes,

this could mean serious, though not necessarily irreversible, damage. The potential for

respiratory irritation (H335) indicates that the compound is likely a dust or powder that can

become airborne and irritate the respiratory tract if inhaled.[1]

Section 3: Toxicological Profile
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A complete toxicological profile for (1-methyl-1H-indazol-3-yl)methanamine is not publicly
available. No peer-reviewed chronic toxicity, carcinogenicity, mutagenicity, or reproductive
toxicity studies were identified. Similarly, no official Occupational Exposure Limits (OELS), such
as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), have been
established.[5]

Causality Behind a Prudent Approach: In the absence of comprehensive data, a conservative
approach is mandated. The principle of "as low as reasonably achievable" (ALARA) for
exposure should be adopted. The known acute hazards—oral toxicity and irritation—are
sufficient to warrant stringent controls. The unknown long-term effects mean that all measures
must be taken to prevent systemic exposure. The structure, containing an indazole ring and a
primary amine, is a common motif in biologically active molecules, which reinforces the need
for caution.

Section 4: Risk Assessment and Exposure Control

A dynamic risk assessment is essential before any new procedure involving this compound is
undertaken. The following workflow provides a self-validating system for ensuring safety.

Risk Assessment Workflow
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Hazard Identification

Identify Hazards:

- Acute Oral Toxicity (H301/H302)
- Skin/Eye Irritation (H315/H319)
- Respiratory Irritation (H335)

- Unknown Chronic Effects

informs

Exposure Assessment

Evaluate Procedure:
- Quantity used
- Dust generation potential
- Duration of task
- Frequency of task

dictates need for

Control [Strategy
\

Engineering Controls:
- Chemical Fume Hood

- Ventilated Balance Enclosure

is supplemented by

Administrative Controls:
- Standard Operating Procedure (SOP)
- Designated Work Area
- Safety Training

is the last line of defense

Personal Protective Equipment (PPE):
- Lab Coat
- Nitrile Gloves
- Safety Goggles/Face Shield

process is subject to

Review es; ?d Refine

Monitor Effectiveness

Review Annually or with
Procedural Changes

Click to download full resolution via product page

Caption: Risk Assessment Workflow for (1-methyl-1H-indazol-3-yl)methanamine.
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Hierarchy of Controls:

e Engineering Controls (Primary Defense): The most effective way to control hazards is to

contain them at the source.

o Chemical Fume Hood: All manipulations of the solid compound and its solutions must be
performed inside a certified chemical fume hood. This is non-negotiable and serves to

control respiratory exposure.

o Ventilated Balance Enclosure: When weighing the solid, a ventilated balance enclosure or
a powder containment hood should be used to prevent the release of fine particulates into
the laboratory atmosphere.

o Administrative Controls (Procedural Safeguards):

o Designated Area: Clearly mark an area within the fume hood for handling this compound

to prevent cross-contamination.

o Standard Operating Procedure (SOP): A detailed, written SOP for handling this chemical
must be available to all users.

o Training: All personnel must be trained on the specific hazards and handling procedures
for this compound before beginning work.

o Personal Protective Equipment (PPE) (Final Barrier): PPE does not eliminate the hazard, but
it protects the user from exposure when engineering and administrative controls are properly
implemented.

o Eye/Face Protection: Chemical safety goggles are mandatory.[5] A face shield should be
worn over goggles when there is a risk of splashing.

o Skin Protection: A standard laboratory coat is required. Wear nitrile gloves at all times.[5]
Given the skin irritation potential, consider double-gloving. Contaminated gloves must be
removed and disposed of properly.

o Respiratory Protection: If engineering controls fail or during a large spill clean-up, a
respirator may be necessary. However, for routine laboratory operations, a fume hood
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should make this unnecessary.

Section 5: Standard Operating Procedure for Safe
Handling

This protocol is a template and must be adapted to specific experimental needs.
Objective: To safely weigh and prepare a solution of (1-methyl-1H-indazol-3-yl)methanamine.
Materials:
e (1-methyl-1H-indazol-3-yl)methanamine
» Analytical balance inside a ventilated enclosure
e Spatula, weigh paper/boat
o Appropriate glassware
e Solvent
e PPE (Lab coat, nitrile gloves, safety goggles)
Methodology:
e Preparation:
o Don all required PPE.

o Verify that the chemical fume hood and ventilated balance enclosure have current
certification.

o Designate a work area within the fume hood and cover the surface with absorbent, plastic-
backed paper.

» Weighing the Compound:

o Perform all weighing operations within the ventilated balance enclosure.
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o Carefully transfer the desired amount of the solid from the stock bottle to a tared weigh
boat using a clean spatula.

o Avoid any actions that could generate dust (e.g., scraping, rapid movements).

o Securely close the primary container immediately after dispensing.

e Preparing the Solution:

o

Transfer the weigh boat containing the compound into the designated area within the fume
hood.

o

Carefully add the solid to the vessel intended for dissolution.

[¢]

Slowly add the desired solvent, pointing the opening of the vessel away from your face.

o

If necessary, cap and mix the solution.
e Cleanup:

o Wipe down the spatula and the work surfaces within the fume hood and balance enclosure
with a damp paper towel.

o Dispose of all contaminated disposable materials (weigh boat, paper towels, gloves) in a
designated hazardous waste container.

o Wash hands thoroughly after the procedure is complete, even after removing gloves.

Section 6: Emergency Procedures

Immediate and correct response is crucial in an emergency.
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Emergency Situation Response Protocol

1. Immediately remove contaminated clothing.
[1]2. Wash the affected area with copious

Skin Contact amounts of soap and water for at least 15
minutes.[1]3. Seek medical attention if irritation

develops or persists.[1]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[5]2. Remove contact

lenses if present and easy to do.[5]3. Seek

immediate medical attention.

1. Move the affected person to fresh air

immediately.[1]2. If breathing is difficult, provide
Inhalation oxygen. If not breathing, begin artificial

respiration (do not use mouth-to-mouth).[1]3.

Seek immediate medical attention.

1. Do NOT induce vomiting.2. Rinse mouth with

Ingestion
water.[1]3. Seek immediate medical attention.[1]
1. Restrict access to the area.2. Wearing
appropriate PPE, cover the spill with an inert
absorbent material (e.g., vermiculite, sand).3.
Small Spill Carefully sweep or scoop the material into a

designated hazardous waste container.4. Clean
the spill area with a suitable decontaminating

solution.

Section 7: Storage and Disposal

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] Keep it
locked up and away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste contents and containers in accordance with local, regional, and
national regulations.[1] This material should be treated as hazardous waste.
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Section 8: References

e (1-METHYL-1H-INDAZOL-3-YL)METHYLAMINE - Safety Data Sheet. ChemicalBook. --
INVALID-LINK--

¢ (1-Methyl-1H-indazol-3-yl)methylamine dihydrochloride. Sigma-Aldrich. --INVALID-LINK--

e (1-METHYL-1H-INDAZOL-3-YL)METHYLAMINE - Safety Data Sheet. ChemicalBook. --
INVALID-LINK--

e (1-Methyl-1H-indazol-3-yl)methylamine dihydrochloride Safety Information. Sigma-Aldrich. --
INVALID-LINK--

e (1-methyl-1h-indazol-3-yl)methanamine. Biosynth. --INVALID-LINK--

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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